Cas no 2227898-84-0 ((1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol
• CAS No: 2227898-84-0
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 6186434
• PubChem ID: 165673508
• Update Time: 2025-06-08

(1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol
• EN300-1924836
• 2227898-84-0

• Inchi： 1S/C8H8BrNO3/c1-5(11)7-3-2-6(9)4-8(7)10(12)13/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： QFSZHBQVJCOFLR-YFKPBYRVSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])[C@H](C)O

Computed Properties

• Exact Mass: 244.96876g/mol
• Monoisotopic Mass: 244.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66Ų

Additional information on (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol

Introduction to (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol (CAS No. 2227898-84-0)

(1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol, with the CAS number 2227898-84-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This chiral alcohol derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a bromo and nitro substituent on the phenyl ring, combined with the (1S) configuration at the ethyl group, makes this molecule a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a benzene ring substituted with a bromine atom at the 4-position and a nitro group at the 2-position, imparts distinct electronic and steric properties. These features are crucial for its interaction with biological targets, making it a valuable candidate for further exploration in medicinal chemistry. The (1S) configuration of the ethyl group adds an additional layer of complexity, influencing its stereoelectronic properties and potentially affecting its pharmacological activity.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage chiral centers to enhance pharmacological efficacy and reduce side effects. The compound (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol fits well within this paradigm, as its stereochemistry can be tailored to optimize interactions with biological receptors. This has led to its investigation as a building block for more complex drug molecules.

One of the most compelling aspects of this compound is its potential use in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that specifically target kinase active sites, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol, particularly the bromo and nitro substituents, make it an attractive scaffold for developing such inhibitors.

Recent studies have demonstrated the utility of this compound in generating novel kinase inhibitors with improved selectivity and potency. For instance, researchers have utilized derivatives of (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol to develop inhibitors targeting specific kinases involved in cancer progression. These studies highlight the compound's potential as a pharmacophore in drug discovery efforts.

The nitro group in the molecule not only contributes to its electronic properties but also serves as a handle for further chemical modifications. Functionalization of the nitro group can lead to a variety of derivatives with different pharmacological profiles. This flexibility makes (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol a valuable starting point for synthetic chemists aiming to develop new drug candidates.

In addition to its applications in kinase inhibition, this compound has shown promise in other areas of medicinal chemistry. Its structural motif has been explored in the development of antimicrobial agents, where it has been found to exhibit activity against certain resistant bacterial strains. This broadens its potential utility beyond oncology and underscores its importance as a versatile intermediate.

The synthesis of (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol presents an interesting challenge due to its chiral center and the presence of multiple functional groups. Advanced synthetic methodologies, including asymmetric synthesis and catalytic transformations, have been employed to achieve high enantiomeric purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical research.

The growing body of literature on derivatives of (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol underscores its significance in pharmaceutical research. Researchers continue to explore new ways to leverage its structural features for therapeutic applications, demonstrating its enduring relevance in drug discovery efforts. As our understanding of biological targets advances, compounds like this will remain indispensable tools for developing next-generation therapeutics.

In conclusion, (1S)-1-(4-bromo-2-nitrophenyl)ethan-1-ol (CAS No. 2227898-84-0) is a multifaceted compound with substantial potential in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing novel bioactive molecules, particularly in the areas of kinase inhibition and antimicrobial therapy. The ongoing research into this compound highlights its importance as a building block for future drugs and underscores the continued relevance of chiral intermediates in medicinal chemistry.